2-(5-{[(2,4-Dichlorobenzyl)oxy]ethanimidoyl}-2-thienyl)acetonitrile

• IUPAC Name: 2-[5-[(E)-N-[(2,4-dichlorophenyl)methoxy]-C-methylcarbonimidoyl]thiophen-2-yl]acetonitrile
• InChI: InChI=1S/C15H12Cl2N2OS/c1-10(15-5-4-13(21-15)6-7-18)19-20-9-11-2-3-12(16)8-14(11)17/h2-5,8H,6,9H2,1H3/b19-10+
• InChI Key: ROJZISSPOAVJLL-VXLYETTFSA-N
• Canonical SMILES: CC(=NOCC1=C(C=C(C=C1)Cl)Cl)C2=CC=C(S2)CC#N
• Isomeric SMILES: C/C(=N\OCC1=C(C=C(C=C1)Cl)Cl)/C2=CC=C(S2)CC#N
• Molecular Formula: C15H12Cl2N2OS
• Molecular Weight: 339.2 g/mol

Description

2-(5-{[(2,4-Dichlorobenzyl)oxy]ethanimidoyl}-2-thienyl)acetonitrile, also known as DCBEAT, is an organic compound that has been studied for its various applications in scientific research. It is a colorless, crystalline solid with a melting point of 63-65°C and a boiling point of 162-165°C. DCBEAT is a member of the thienylacetonitrile family, which is a group of compounds characterized by a thienylacetonitrile moiety connected to an aryl group. This compound is of particular interest due to its unique properties, which make it an ideal candidate for use in various scientific research applications.

Scientific Research Applications

Synthesis and Biological Evaluation

• One-pot Synthesis and Biological Activities : Research on the synthesis of 5-phenylimino, 5-thieno, or 5-oxo-1,2,3-dithiazoles demonstrates innovative synthetic pathways, yielding compounds with antimicrobial and antitumor activities. This indicates the potential of structurally complex thiophene derivatives for therapeutic applications (Konstantinova et al., 2009).

Quantum Chemical Studies

• Quantum Chemical Insights : Investigations into the quantum chemical properties of pyrimidin-4-ones and related structures, including 2-oxo, 2-thioxo, and 2-selenoxopyrimidin-4-ones, shed light on the energetic favorability of various tautomeric forms. Such studies provide a foundational understanding of the electronic and structural characteristics of thienyl and related heterocyclic compounds (Mamarakhmonov et al., 2014).

Electrochemical Properties

• Electrochemical Oxidation Studies : Research focusing on the electrochemical oxidation of 2-oxo-1,2,3,4-tetrahydropyrimidin-5-carboxamides highlights the influence of substituents on the oxidation potential. Such studies are crucial for understanding the electrochemical behavior of heterocyclic compounds with potential applications in material science and catalysis (Memarian et al., 2011).

Material Science Applications

• Electrosynthesis and Characterization : The electrosynthesis of copolymers from thiophene derivatives demonstrates the versatility of these compounds in creating materials with distinctive electrochromic properties. This suggests potential applications in the development of electronic devices and sensors (Cui et al., 2012).

Advanced Organic Synthesis

• Photocyclization and Novel Reactions : Studies on the photocyclization of tris(2-benzo[b]thienyl)methyl alcohol, leading to cyclopentanone compounds and benzo[b]thiophene-condensed tropone derivatives, illustrate the complex reactions thiophene derivatives can undergo under photoirradiation. These findings contribute to the field of photochemistry and organic synthesis, offering pathways to novel heterocyclic structures (Tanifuji et al., 2002).